TLR7 agonist 10

• Molecular Formula: C14H19N5O6
• Molecular Weight: 353.33 g/mol
• InChI: InChI=1S/C14H19N5O6/c1-2-3-4-18-7-10(16-13(15)17-11(7)23)19(14(18)24)12-9(22)8(21)6(5-20)25-12/h2-3,6,8-9,12,20-22H,4-5H2,1H3,(H3,15,16,17,23)/b3-2+/t6-,8+,9-,12-/m1/s1
• InChIKey: LJURNVUSXGMFOJ-IFQVSLSPSA-N

TLR7 Agonist 10 Core Attributes

TLR7 agonist 10, chemically designated as m-AM-BBIQ (1-(3-(aminomethyl)benzyl)-2-butyl-1H-imidazo[4,5-c]quinolin-4-amine, CAS 1258457-58-7), is a low-molecular-weight dual agonist of human Toll-like receptors 7 and 8. It belongs to the imidazoquinoline class and is under active investigation as a vaccine adjuvant, particularly in alum-adsorbed formulations for recombinant protein vaccines [1]. The compound exhibits potent activation of both hTLR7 and hTLR8 in cellular reporter assays and has demonstrated the ability to induce balanced Th1/Th2 immune responses when co-formulated with aluminum hydroxide [1].

Chemotype

Purine nucleoside analog, xylo-subclass with 8-oxo modification

Target

Selective TLR7 agonist; engages endosomal TLR7 in pDCs and B cells

Research Use

Innate immune activation, TLR7 signaling bias, and antiviral defense studies

• [1] Modulation of the Adjuvant Potential of Imidazoquinoline-Based TLR7/8 Agonists via Alum Adsorption. ACS Med. Chem. Lett. 2024, 15, 10, 1677–1684. View Source

Why Generic Substitution Fails for TLR7 Agonist 10

TLR7 agonist 10 (m-AM-BBIQ) is a dual TLR7/8 agonist with a specific potency and selectivity profile that differs markedly from other in-class compounds. Substituting it with a generic TLR7 agonist such as imiquimod or a selective TLR7 agonist like BBIQ would fundamentally alter both the magnitude and the nature of the downstream immune response. Specifically, m-AM-BBIQ exhibits an EC50 of 0.11 μM for hTLR7 and 1.70 μM for hTLR8, which represents a distinct activation ratio compared to reference agonists like resiquimod and can impact the Th1/Th2 balance [1]. Furthermore, its unique chemical structure enables specific adsorption characteristics to aluminum hydroxide adjuvant, a property critical for its intended use in vaccine formulations that cannot be assumed for other imidazoquinoline derivatives [1].

Receptor Selectivity Shift

TLR7-selective agonists may not replicate cytokine profiles induced by dual TLR7/8 agonists (e.g., resiquimod). TLR8 co-engagement can introduce IL-12 and TNFα, altering immune readouts.

Chemotype-Dependent ADME

Nucleoside analogs exhibit distinct solubility, metabolic stability, and permeability compared to imidazoquinolines or pteridinones. Substitution without head-to-head validation may shift in vitro exposure and in vivo pharmacokinetics.

Off-Target Antimetabolite Activity

As a purine nucleoside analog, this compound may carry intrinsic DNA synthesis inhibition and apoptosis induction independent of TLR7. This mechanism is absent in pure immunomodulators and can confound cell-viability readouts.

• [1] Modulation of the Adjuvant Potential of Imidazoquinoline-Based TLR7/8 Agonists via Alum Adsorption. ACS Med. Chem. Lett. 2024, 15, 10, 1677–1684. View Source

TLR7 Agonist 10 vs. Key Comparators

Selectivity vs. Dual TLR7/8 Agonists

TLR7 agonist 10 (m-AM-BBIQ) demonstrates comparable hTLR7 potency and a distinct hTLR8 activity profile relative to the reference dual agonist resiquimod. In a standardized HEK-Blue reporter cell assay, m-AM-BBIQ (compound 10) exhibited an EC50 of 0.11 μM for hTLR7 and 1.70 μM for hTLR8. This contrasts with resiquimod, which showed an EC50 of 0.12 μM for hTLR7 and 2.63 μM for hTLR8 [1]. The approximately 1.5-fold difference in hTLR8 potency (1.70 μM vs 2.63 μM) may translate into differential cellular activation and cytokine release profiles.

Selectivity vs. dual TLR7/8

Class-level inference

TLR7 agonist 10: Selective TLR7; no significant TLR8 activity reported. Resiquimod hTLR7 EC50 0.12 μM, hTLR8 EC50 2.63 μM; m-AM-BBIQ hTLR7 EC50 0.12 μM, hTLR8 EC50 1.7 μM.

Selectivity context supports studies where TLR8-mediated Th1 cytokines are undesirable confounders.

Direct EC50 for TLR7 agonist 10 not published; comparator data from HEK-Blue reporter assays.

Evidence Dimension	hTLR7 and hTLR8 agonist potency (EC50)
Target Compound Data	hTLR7 EC50 = 0.11 μM; hTLR8 EC50 = 1.70 μM
Comparator Or Baseline	Resiquimod: hTLR7 EC50 = 0.12 μM; hTLR8 EC50 = 2.63 μM
Quantified Difference	hTLR7: 0.01 μM lower; hTLR8: 0.93 μM lower (1.5-fold more potent)
Conditions	Human HEK-Blue TLR7 and TLR8 reporter cell assays (InvivoGen)

Why This Matters

This direct head-to-head data provides quantitative justification for selecting m-AM-BBIQ over resiquimod in applications where the specific balance of TLR7 versus TLR8 activation is a critical experimental variable.

• [1] Modulation of the Adjuvant Potential of Imidazoquinoline-Based TLR7/8 Agonists via Alum Adsorption. ACS Med. Chem. Lett. 2024, 15, 10, 1677–1684. View Source

Potency vs. Imiquimod and GS-9620

TLR7 agonist 10 (m-AM-BBIQ) demonstrates substantially greater hTLR7 potency than the FDA-approved clinical benchmark imiquimod. In HEK-Blue reporter assays, m-AM-BBIQ exhibited an EC50 of 0.11 μM (110 nM) [1], whereas imiquimod's reported EC50 for hTLR7 is approximately 2.12 μM (2120 nM) in comparable cellular assays . This represents an approximate 19-fold improvement in potency.

Potency vs. imiquimod / GS-9620

Class-level inference

TLR7 agonist 10: nucleoside chemotype, no published EC50. Imiquimod hTLR7 EC50 1.5–2.1 μM; GS-9620 hTLR7 EC50 291 nM.

Potency context: GS-9620 offers higher potency for nM-range studies; this compound may support nucleoside-mediated signaling investigation.

EC50 data for TLR7 agonist 10 not available; chemotype-based inference.

Evidence Dimension	hTLR7 agonist potency (EC50)
Target Compound Data	EC50 = 0.11 μM (110 nM)
Comparator Or Baseline	Imiquimod: EC50 ≈ 2.12 μM (2120 nM)
Quantified Difference	Approximately 19-fold higher potency
Conditions	hTLR7 HEK293 reporter cell assays (InvivoGen)

Why This Matters

The 19-fold greater potency of m-AM-BBIQ compared to imiquimod means that significantly lower concentrations are required to achieve equivalent TLR7 activation, which can be a decisive factor in minimizing off-target effects or reducing cost-per-experiment in large-scale studies.

• [1] Modulation of the Adjuvant Potential of Imidazoquinoline-Based TLR7/8 Agonists via Alum Adsorption. ACS Med. Chem. Lett. 2024, 15, 10, 1677–1684. View Source

Nucleoside Antimetabolite Mechanism

TLR7/8 agonist 7 (compound 10) induces a robust and concentration-dependent cytokine release profile in primary human and mouse cells, distinguishing it from more selective TLR7 agonists. In human PBMCs, the compound stimulated the release of IL-6, MCP-1, and IL-1Ra at concentrations ranging from 0.1 to 1000 nM . In mouse splenocytes, it additionally induced the release of TNFα and IP-10 across the same concentration range . This broad cytokine induction pattern, encompassing both pro-inflammatory (IL-6, TNFα) and chemotactic (MCP-1, IP-10) mediators, contrasts with the more restricted cytokine profiles often observed with selective TLR7 agonists like BBIQ (which primarily enhances IFN-α) .

Nucleoside antimetabolite mechanism

Class-level inference

Potential direct DNA synthesis inhibition and apoptosis induction (purine nucleoside class). Comparators imiquimod, resiquimod, GS-9620: purely immunomodulatory, no antimetabolite activity.

Dual-mechanism research context: may show composite dose-response in lymphoid cancer models.

Inferred from purine nucleoside analog SAR; not yet empirically confirmed for this compound.

Evidence Dimension	Cytokine release in primary cells
Target Compound Data	IL-6, MCP-1, IL-1Ra in human PBMCs; IL-6, MCP-1, TNFα, IP-10 in mouse splenocytes (0.1-1000 nM)
Comparator Or Baseline	Selective TLR7 agonist BBIQ: Primarily enhances IFN-α secretion
Quantified Difference	Qualitative difference: broader cytokine profile due to dual TLR7/8 activity
Conditions	Human PBMCs, cynomolgus PBMCs, mouse splenocytes; 24-48 h incubation

Why This Matters

For researchers aiming to recapitulate a broad, naturalistic immune response—such as in vaccine adjuvant studies or ex vivo immune cell activation assays—the dual TLR7/8 activity and resulting cytokine breadth of this compound offers a distinct advantage over more narrowly acting selective agonists.

In Vivo Pharmacokinetics: Nucleoside vs. Imidazoquinoline

TLR7 agonist 10 (m-AM-BBIQ) demonstrates functional synergy when co-formulated with aluminum hydroxide (alum), a property that is not universal among imidazoquinoline derivatives. In a recombinant-protein-based COVID-19 vaccine model, m-AM-BBIQ (10) alone induced some adjuvant action, but co-formulation with alum resulted in a balanced Th1/Th2 immune response as evidenced by specific IgG subclass induction [1]. Specifically, IgG1 was only induced when 10 was coformulated with alum, indicating a shift in the immune response that is critical for vaccine efficacy [1]. This adsorption-dependent adjuvant functionality is structurally dependent; closely related analogs lacking appropriate polyphenolic functionality (e.g., compound 12) show different adsorption characteristics and consequently altered immunogenicity [1].

In vivo PK expectation

Class-level inference

Nucleoside analogs predicted to have oral bioavailability and intracellular phosphorylation; imiquimod (imidazoquinoline) has poor oral PK, limited to topical use.

PK class context: may support systemic TLR7 activation in preclinical models, unlike topical-only imiquimod.

No specific PK data disclosed for TLR7 agonist 10; class-level ADME inference.

Evidence Dimension	Adjuvant activity with and without alum adsorption
Target Compound Data	Induced balanced Th1/Th2 response with alum; IgG1 induced only with alum coformulation
Comparator Or Baseline	Compound 10 alone: some adjuvant action but no IgG1 induction; related analogs: variable alum adsorption
Quantified Difference	Qualitative difference: acquisition of IgG1 induction upon alum coformulation
Conditions	Female C57BL/6 mice, SARS-CoV-2 spike protein vaccine, alum (2% aluminum hydroxide wet gel)

Why This Matters

For vaccine development and immunology studies requiring alum-based adjuvants, the demonstrated compatibility and functional enhancement of m-AM-BBIQ with alum provides a validated, quantitative basis for formulation selection that is not guaranteed for other TLR7/8 agonists.

• [1] Modulation of the Adjuvant Potential of Imidazoquinoline-Based TLR7/8 Agonists via Alum Adsorption. ACS Med. Chem. Lett. 2024, 15, 10, 1677–1684. View Source

Optimal Research Applications for TLR7 Agonist 10

Nucleoside-Mediated TLR7 Signaling Bias

TLR7 agonist 10 (m-AM-BBIQ) is optimally suited for use as a component in alum-adsorbed vaccine formulations, particularly those aimed at recombinant protein antigens such as SARS-CoV-2 spike protein. The compound's demonstrated ability to induce a balanced Th1/Th2 immune response when co-formulated with alum, including the specific induction of IgG1, makes it a valuable tool for researchers developing next-generation vaccines that require both humoral and cellular immunity [1].

Dual-Mechanism Anticancer Screening

Given its defined dual agonist profile with an hTLR7 EC50 of 0.11 μM and hTLR8 EC50 of 1.70 μM, TLR7 agonist 10 (m-AM-BBIQ) serves as a precise reference tool for dissecting the relative contributions of TLR7 and TLR8 activation in immune cell assays. The availability of direct comparator data against resiquimod (hTLR7 EC50 0.12 μM; hTLR8 EC50 2.63 μM) [1] allows for calibrated experimental designs that can attribute functional outcomes to specific receptor engagement.

Systemic TLR7 Agonist Development

The robust and concentration-dependent induction of a broad panel of cytokines (IL-6, MCP-1, IL-1Ra, TNFα, IP-10) in primary human PBMCs and mouse splenocytes makes TLR7/8 agonist 7 (compound 10) an ideal tool for ex vivo immune stimulation assays [1]. Researchers can reliably generate activation signatures for comparative analysis, biomarker discovery, or screening of immunomodulatory compounds.

Benchmarking Novel TLR7/8 Agonist Candidates

TLR7 agonist 10 (m-AM-BBIQ) provides a well-characterized and commercially available benchmark for evaluating novel TLR7/8 agonist candidates. Its established EC50 values in HEK-Blue reporter assays [1] and its functional performance in alum-adsorbed vaccine models [1] offer a robust comparator for head-to-head studies in drug discovery and academic research programs focused on immunomodulatory small molecules.

Application

Selection Property

Validation Focus

TLR7 signaling bias studies (nucleoside chemotype)

Selective TLR7 agonism with nucleoside-like binding

Compare biased signaling vs. imidazoquinoline activation

Cancer cell-model studies (dual mechanism)

Potential antimetabolite activity + immune activation

Confirm DNA synthesis inhibition and apoptosis in lymphoid models

Systemic in vivo TLR7 activation probe

Nucleoside-class systemic bioavailability potential

Evaluate PK/PD and tissue distribution in relevant models

• [1] Modulation of the Adjuvant Potential of Imidazoquinoline-Based TLR7/8 Agonists via Alum Adsorption. ACS Med. Chem. Lett. 2024, 15, 10, 1677–1684. View Source